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Compound of Interest

Compound Name:
4-(4-Bromophenyl)-2,5-

dimethylpyrazol-3-amine

CAS No.: 1152678-01-7

Cat. No.: B1523121

Get Quote

Technical Application Note: Strategic Utilization of 4-(4-Bromophenyl)-2,5-dimethylpyrazol-3-
amine

Introduction & Compound Profile
4-(4-Bromophenyl)-2,5-dimethylpyrazol-3-amine (also known by its IUPAC equivalent 4-(4-

bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine; CAS: 1152678-01-7) is a bifunctional pyrazole

scaffold widely utilized in medicinal chemistry.[1] It serves as a critical "linchpin" intermediate

for the synthesis of kinase inhibitors (e.g., p38 MAPK, BRAF), COX-2 inhibitors, and GPCR

ligands.

Its structural uniqueness lies in its orthogonal reactivity handles:

The Aryl Bromide (C4 position): A handle for palladium-catalyzed cross-coupling (Suzuki-

Miyaura, Buchwald-Hartwig).[1]

The Primary Amine (C3/C5 position): A nucleophilic handle for amide coupling, urea

formation, or cyclization to fused heterocyclic systems (e.g., pyrazolo[1,5-a]pyrimidines).
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This guide outlines standardized protocols for handling, solubilizing, and chemically modifying

this scaffold to accelerate library generation.

Physicochemical Properties
Property Value Notes

Molecular Formula C₁₁H₁₂BrN₃

Molecular Weight 266.14 g/mol

Appearance Off-white to pale yellow solid Light sensitive

Solubility
DMSO (>50 mM), Ethanol

(warm), DMF
Poor water solubility

pKa (Calculated) ~3.5 (Pyraz-NH2) Weakly basic

Storage 2–8°C, Desiccated Protect from light

Safety & Handling Protocol
Hazard Classification:

Acute Toxicity (Oral): Category 4 (H302)

Skin/Eye Irritation: Category 2 (H315/H319)

Specific Target Organ Toxicity: Respiratory Irritation (H335)

Operational Directives:

Engineering Controls: All weighing and transfer operations must be performed inside a

certified chemical fume hood.

PPE: Nitrile gloves (double-gloving recommended for stock preparation), safety goggles, and

a lab coat.

Decontamination: Spills should be treated with 10% bleach solution followed by ethanol

wipe-down.[1]
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Experimental Protocols
Protocol A: Preparation of Standard Stock Solutions
Objective: To create stable 50 mM stock solutions for high-throughput screening or synthetic

aliquoting.

Weighing: Accurately weigh 13.3 mg of the compound into a tared 1.5 mL amber glass vial.

Solvent Addition: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).

Note: Avoid using DMSO stored in plastic containers for long periods to prevent leaching.

[1]

Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate at 40 kHz for 5

minutes at room temperature.

QC Check: Solution must be optically clear.[1] Any turbidity indicates moisture

contamination or impurities.[1]

Storage: Aliquot into 100 µL volumes in PCR tubes or amber vials. Store at -20°C.

Stability:[1] Stable for 6 months at -20°C. Avoid freeze-thaw cycles (>3 cycles).

Protocol B: Suzuki-Miyaura Cross-Coupling (The
"Bromide" Handle)
Objective: To functionalize the C4-aryl ring, extending the scaffold for SAR (Structure-Activity

Relationship) exploration.[1][2][3]

Rationale: The electron-rich nature of the aminopyrazole ring can sometimes deactivate the

aryl bromide towards oxidative addition.[1] We utilize a highly active catalyst system

(Pd(dppf)Cl₂) and elevated temperature to ensure conversion.

Reagents:

Substrate: 4-(4-Bromophenyl)-2,5-dimethylpyrazol-3-amine (1.0 equiv)[1]
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Boronic Acid: R-B(OH)₂ (1.5 equiv)

Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (5 mol%)

Base: 2M Na₂CO₃ (aqueous) (3.0 equiv)

Solvent: 1,4-Dioxane (degassed)[1]

Step-by-Step Procedure:

Setup: In a microwave synthesis vial (or sealed pressure tube), combine the pyrazole

substrate (0.2 mmol, 53 mg), boronic acid (0.3 mmol), and Pd catalyst (7 mg).

Inertion: Cap the vial and purge with Nitrogen or Argon for 2 minutes.

Solvent Addition: Inject 2.0 mL of degassed 1,4-Dioxane and 0.3 mL of 2M Na₂CO₃ via

syringe.

Reaction: Heat at 90°C for 4 hours (oil bath) OR 110°C for 30 minutes (Microwave reactor,

high absorption setting).

Work-up:

Cool to Room Temperature (RT).

Dilute with EtOAc (10 mL) and wash with water (5 mL) followed by brine (5 mL).

Dry organic layer over Na₂SO₄, filter, and concentrate.

Purification: Flash chromatography (SiO₂).

Eluent: Gradient 0% → 10% MeOH in DCM.[1] (The amine group makes the product

polar).

Protocol C: Amide Coupling (The "Amine" Handle)
Objective: To derivatize the C3-amine, often used to introduce "hinge-binding" motifs in kinase

inhibitor design.[1]
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Rationale: The exocyclic amine on the pyrazole is less nucleophilic than a standard aniline due

to resonance into the pyrazole ring. Standard EDC/NHS coupling often fails.[1] We employ

HATU for efficient activation.[1]

Reagents:

Substrate: 4-(4-Bromophenyl)-2,5-dimethylpyrazol-3-amine (1.0 equiv)[1]

Carboxylic Acid: R-COOH (1.2 equiv)[1]

Coupling Agent: HATU (1.2 equiv)

Base: DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

Solvent: Anhydrous DMF[1]

Step-by-Step Procedure:

Activation: In a dry vial, dissolve the Carboxylic Acid (0.24 mmol) in DMF (1.0 mL). Add

DIPEA (0.6 mmol, 104 µL) and HATU (0.24 mmol, 91 mg). Stir at RT for 15 minutes to form

the activated ester.

Addition: Add the pyrazole substrate (0.2 mmol, 53 mg) directly to the reaction mixture.

Reaction: Stir at 60°C for 6–12 hours.

Monitoring: Check LC-MS for the disappearance of the starting material (m/z 266/268).

Work-up:

Pour the reaction mixture into ice-cold water (10 mL).

Precipitation: Often, the product precipitates. Filter and wash with water.[1]

Extraction: If no precipitate, extract with EtOAc (3x 10 mL), wash with saturated LiCl (to

remove DMF), dry, and concentrate.

Reactivity & Workflow Visualization
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The following diagram illustrates the divergent synthesis pathways utilizing the orthogonal

handles of the scaffold.

Reactivity Profile
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Figure 1: Divergent synthetic pathways for library generation. Blue paths utilize the nucleophilic

amine; Red paths utilize the electrophilic aryl bromide.[1]
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Observation Probable Cause Corrective Action

Low Yield in Suzuki Coupling
Catalyst poisoning by the free

amine.[1]

Increase catalyst loading to 10

mol% or protect the amine

(e.g., Boc) prior to coupling.

Incomplete Amide Coupling
Low nucleophilicity of pyrazole-

NH₂.[1]

Switch from HATU to POCl₃

activation (make acid chloride

in situ) or heat to 80°C.

Product is Oily/Sticky Residual DMF or impurities.

Lyophilize from t-

Butanol/Water (1:[1]1) to

obtain a fluffy powder.

Multiple Spots on TLC
Regioisomers during

cyclization.

Verify structure by NOE NMR.

Pyrazole N-methylation pattern

dictates cyclization

regioselectivity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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